![molecular formula C8H8N2O4 B180851 2,5-Dimethyl-1,3-dinitrobenzene CAS No. 609-92-7](/img/structure/B180851.png)
2,5-Dimethyl-1,3-dinitrobenzene
Overview
Description
2,5-Dimethyl-1,3-dinitrobenzene is a compound that was prepared via the nitration of o-xylene . It belongs to the class of organic compounds known as nitrobenzenes, which consist of a benzene ring with a carbon bearing a nitro group .
Synthesis Analysis
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and by oxidation of primary amines . In the case of 2,5-Dimethyl-1,3-dinitrobenzene, it can be synthesized by nitration of o-xylene .Molecular Structure Analysis
The molecules of 2,5-Dimethyl-1,3-dinitrobenzene are stacked along the axis in an antiparallel manner. The two nitro groups are rotated relative to the benzene ring with dihedral angles of 44.50 (7) and 31.67 (8)° . The molecular formula is C8H8N2O4 .Chemical Reactions Analysis
Nitro compounds, such as 2,5-Dimethyl-1,3-dinitrobenzene, can undergo selective nitro reduction to form monoamino or polyamino derivatives . The positions of the substituents play an important role in the progress of the reaction .Scientific Research Applications
Charge Localization in Radical Anions
- 2,5-Dimethyl-1,3-dinitrobenzene, when forming radical anions, shows interesting charge localization behaviors. This aspect is significant in understanding the electronic properties of these molecules. The delocalization or localization of charge in such anions is influenced by the structural arrangement and steric effects, which are essential for various applications in physical chemistry (Telo, Jalilov, & Nelsen, 2011).
Interactions with Methoxide and Hydroxide Ions
- The molecule has been studied for its interactions with methoxide and hydroxide ions in specific solvents. These studies contribute to a deeper understanding of its reactivity and potential applications in chemical synthesis (Hasegawa, 1974).
Rearomatization Studies
- Research into the nitration of 1,2-dimethyl-4-nitrobenzene, related to 2,5-dimethyl-1,3-dinitrobenzene, provides insights into the rearomatization processes, which are crucial for understanding the chemical behavior and potential applications in organic synthesis (Fischer & Iyer, 1980).
Molecular Motions in Electron Spin Resonance
- Investigations into the electron spin resonance spectra of dinitrobenzene anion radicals, including derivatives of 2,5-dimethyl-1,3-dinitrobenzene, offer insights into molecular motions. This is relevant for applications in spectroscopy and materials science (Faber & Fraenkel, 1967).
Chemical Synthesis and Reactivity
- The compound's reactivity under various conditions, including interactions with different ions and solvents, is a topic of research. This information is vital for synthetic chemistry and the development of new materials or chemical processes (Bartle et al., 1978).
Near-IR Spectra of Radical Anions
- Studies on the near-infrared spectra of dinitroaromatic radical anions, including 2,5-dimethyl-1,3-dinitrobenzene, contribute to the understanding of charge-transfer processes and electronic interactions in these molecules. This is important for applications in fields like optoelectronics and molecular electronics (Nelsen et al., 2003).
Lithium Encapsulation
- The compound has been studied for its ability to encapsulate lithium ions, which is relevant for applications in materials science, particularly in the development of new types of batteries or energy storage devices (Bazzicalupi et al., 1996).
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,5-dimethyl-1,3-dinitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4/c1-5-3-7(9(11)12)6(2)8(4-5)10(13)14/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZOJNADMDJQIBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)[N+](=O)[O-])C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70498990 | |
Record name | 2,5-Dimethyl-1,3-dinitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70498990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethyl-1,3-dinitrobenzene | |
CAS RN |
609-92-7 | |
Record name | 2,5-Dimethyl-1,3-dinitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=609-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Dimethyl-1,3-dinitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70498990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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